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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of cobalt-silver
(Co-Ag) bimetallic materials in various electrochemical applications. The unique synergistic
properties arising from the combination of cobalt and silver make these materials highly
effective as catalysts, sensors, and energy storage components.

Electrocatalysis: Oxygen Evolution Reaction (OER)

Cobalt-silver materials have emerged as highly efficient and cost-effective electrocatalysts for
the Oxygen Evolution Reaction (OER), a critical process in water splitting for hydrogen
production and in metal-air batteries. The synergy between cobalt and silver enhances catalytic
activity beyond that of the individual metals.

Application Note:

Cobalt-silver bimetallic nanoparticles and their composites, such as those supported on
reduced graphene oxide (rGO) or in the form of ferrites, exhibit excellent OER performance in
alkaline media. The presence of silver enhances the electrical conductivity of the catalyst, while
cobalt oxides/hydroxides provide the primary active sites for OER. This combination leads to
lower overpotentials and faster reaction kinetics compared to many non-precious metal
catalysts.
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Quantitative Data: OER Performance of Co-Ag Based

Catalysts
Overpotential

Catalyst Tafel Slope

. Electrolyte at 10 mA/cm? Reference
Material (mVidec)
(mV)
CoAg/rGO 0.1 M KOH Not Specified 109 [1]

Ag-decorated

amorphous a- 1.0 M KOH 170 Not Specified
Co(OH)2
Ag
N 200 (at 50 »
SAsS&NPs@CoO  Not Specified Not Specified
mA/cmgz)
(OH

Experimental Protocol: Synthesis of Co-Ag
Nanoparticles on Reduced Graphene Oxide (CoAg/rGO)

This protocol is adapted from a procedure for synthesizing CuAg/rGO and CoAg/rGO
electrocatalysts.[2]

Materials:

e Graphene oxide (GO)

Cobalt(ll) chloride hexahydrate (CoClz-6H20)

Silver nitrate (AgNO3)

Sodium borohydride (NaBHa4)

Deionized (DI) water
Procedure:

o Preparation of Reduced Graphene Oxide (rGO): Synthesize rGO from GO using a suitable
reduction method (e.g., chemical reduction with hydrazine or thermal reduction).
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Dispersion of rGO: Disperse 35 mg of the prepared rGO in 11.6 mL of DI water through
ultrasonication to obtain a homogeneous suspension.

Addition of Metal Precursors: To the rGO suspension, add an aqueous solution containing
the desired molar ratio of CoClz:6H20 and AgNO:s.

Reduction: While stirring, add a freshly prepared aqueous solution of NaBHa dropwise to the
mixture. The color of the suspension should change, indicating the reduction of metal ions
and the formation of nanoparticles.

Washing and Drying: Collect the resulting CoAg/rGO composite by filtration or centrifugation.
Wash the product thoroughly with DI water and ethanol to remove any unreacted precursors
and byproducts. Dry the final product in a vacuum oven.

Experimental Protocol: Electrochemical Evaluation of
OER Activity

Equipment:

Potentiostat/Galvanostat

Three-electrode electrochemical cell

Working electrode (e.g., glassy carbon electrode modified with CoAg/rGO)
Reference electrode (e.g., Ag/AgCI or Saturated Calomel Electrode - SCE)
Counter electrode (e.g., platinum wire or graphite rod)

Electrolyte (e.g., 1.0 M KOH)

Procedure:

e Working Electrode Preparation:

o Disperse a small amount of the CoAg/rGO catalyst in a solvent mixture (e.g., water,
ethanol, and Nafion® solution) to form a catalyst ink.
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o Drop-cast a specific volume of the ink onto the polished surface of a glassy carbon
electrode and let it dry.

o Electrochemical Cell Setup: Assemble the three-electrode cell with the prepared working
electrode, reference electrode, and counter electrode in the electrolyte solution.

e Cyclic Voltammetry (CV): Perform CV scans to activate and clean the electrode surface.

o Linear Sweep Voltammetry (LSV): Record the OER polarization curve using LSV at a slow
scan rate (e.g., 5 mV/s) in the desired potential range. The current should be normalized to
the geometric surface area of the electrode.

» Tafel Analysis: Plot the overpotential (n) versus the logarithm of the current density (log|j|) to
obtain the Tafel slope, which provides insights into the reaction kinetics.

o Electrochemical Impedance Spectroscopy (EIS): Perform EIS to investigate the charge
transfer resistance and other kinetic parameters of the OER.

Visualization: OER Electrocatalysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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